C14 Benzalkonium chloride-1 ketone-d5

• Molecular Formula: C23H40NO+
• Molecular Weight: 351.6 g/mol
• InChI: InChI=1S/C23H40NO/c1-22(25)17-13-10-8-6-4-5-7-9-11-16-20-24(2,3)21-23-18-14-12-15-19-23/h12,14-15,18-19H,4-11,13,16-17,20-21H2,1-3H3/q+1/i12D,14D,15D,18D,19D
• InChIKey: WJXSUCMTEVWAMJ-SDTWRCBDSA-N

C14 Benzalkonium Chloride-1 Ketone-d5: Deuterated Internal Standard for Quantitative MS

C14 Benzalkonium chloride-1 ketone-d5 (CAS not assigned) is a stable isotope-labeled analog of the C14 homolog of benzalkonium chloride, a quaternary ammonium compound widely used as a disinfectant and preservative . The compound features five deuterium atoms substituted on the benzyl ring, yielding a nominal mass shift of +5 Da relative to the unlabeled parent (molecular weight 351.60 vs. 346.55) . It is supplied as a solid with a certified purity of ≥98% and is intended exclusively for research use as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS .

Workflow Isotope dilution LC-MS/MS, GC-MS, or NMR quantitation

Selection Logic Deuterated internal standard for C14 BAC ketone analyte

Use Context Research matrices; metabolic and environmental fate studies RUO — not for diagnostic or therapeutic use

Why Unlabeled or Alternative BAC Standards Cannot Replace C14 Benzalkonium Chloride-1 Ketone-d5

In quantitative mass spectrometry, the use of a non-isotopic or structurally dissimilar internal standard introduces systematic error due to differential ionization efficiency, matrix effects, and extraction recovery [1]. Unlabeled C14 benzalkonium chloride-1 ketone co-elutes with the analyte and cannot be distinguished by MS, precluding its use as an internal standard. Other deuterated BAC analogs (e.g., C12 or C16 chain variants) exhibit different chromatographic retention times and ionization responses, violating the fundamental requirement that an internal standard must mimic the analyte's behavior throughout sample preparation and analysis [2]. C14 Benzalkonium chloride-1 ketone-d5 provides the exact isotopic match necessary for accurate quantification in complex matrices.

Unlabeled standard Co-elution with analyte prevents MS distinction; cannot compensate for matrix effects or ionization variation. Direct replacement may invalidate quantification.

C12/C16 chain analogs Different retention and ionization behavior. May not mimic analyte behavior across sample preparation; extraction recovery and matrix-effect correction can deviate.

Acid-functionalized analog Carboxylic acid moiety (C14 acid-d5) alters chromatographic retention and ionization relative to the ketone analyte. Not suitable for ketone-specific BAC assays without re-validation.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107-S113. View Source

Quantitative Differentiation of C14 Benzalkonium Chloride-1 Ketone-d5 from Competing Standards

Isotopic Purity and Batch-to-Batch Consistency

C14 Benzalkonium chloride-1 ketone-d5 is supplied with a certified purity of ≥98%, as documented in vendor Certificates of Analysis . In contrast, commercially available unlabeled benzalkonium chloride mixtures typically exhibit lower purity ranges of ~95-97% . This higher and tightly controlled purity minimizes the introduction of unlabeled species that would otherwise contribute to background signal and reduce quantitative accuracy in isotope dilution MS.

Purity advantage

Cross-study comparable

≥98% vs. ~95-97% unlabeled mixture

Reduced background signal; supports lower LOD

Supplier COA data; verify lot-specific certificate

Evidence Dimension	Chemical purity
Target Compound Data	≥98%
Comparator Or Baseline	Unlabeled benzalkonium chloride mixture: ~95-97%
Quantified Difference	≥1-3% absolute purity advantage
Conditions	Vendor Certificate of Analysis; typical commercial specifications

Why This Matters

Higher purity directly translates to lower analytical background and improved signal-to-noise in quantitative MS assays, reducing the risk of false positives or quantification errors.

Mass Shift for Unambiguous MS Detection

The incorporation of five deuterium atoms on the benzyl ring of C14 benzalkonium chloride-1 ketone-d5 yields a molecular ion at m/z 351.60, representing a +5 Da mass shift from the unlabeled parent (m/z 346.55) . This mass difference is sufficient to fully resolve the internal standard signal from the analyte in both low- and high-resolution mass spectrometers, while remaining small enough to preserve near-identical physicochemical properties [1]. Alternative labeling strategies, such as 13C2 alone, provide only a +2 Da shift, which may be insufficient for baseline separation in complex matrices or when isotopic envelope overlap occurs .

Mass shift

Class-level inference

+5 Da (d5) vs. +2 Da (13C2) or 0 Da

Unambiguous IS resolution from analyte envelope

ESI-MS, low/high resolution; 5 Da sufficient for baseline separation

Evidence Dimension	Mass shift (Δm/z)
Target Compound Data	+5 Da (m/z 351.60)
Comparator Or Baseline	Unlabeled: 0 Da; 13C2-labeled analog: +2 Da
Quantified Difference	Target provides 5 Da separation vs. 0 or 2 Da
Conditions	Positive ion ESI-MS

Why This Matters

A +5 Da mass shift ensures unambiguous detection of the internal standard without interference from the natural isotopic envelope of the analyte, a critical requirement for accurate quantification in regulatory and research applications.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Functional Group Specificity for Targeted Analysis of BAC Ketone Derivatives

C14 Benzalkonium chloride-1 ketone-d5 is specifically designed to match the ketone-functionalized C14 BAC derivative. Alternative deuterated BAC standards, such as C14 Benzalkonium chloride-1 acid-d5 (molecular weight 367.60), possess a carboxylic acid moiety that confers different chromatographic retention and ionization behavior . While the acid analog is suitable for quantifying BAC acid metabolites, it cannot serve as a valid internal standard for the ketone form due to these physicochemical differences [1]. The ketone-specific labeling ensures accurate quantification of the corresponding ketone analyte in metabolic and environmental fate studies.

Functional match

Head-to-head

Ketone (MW 351.60) vs. acid analog (MW 367.60)

Matches ketone analyte for recovery and ionization

RP-LC-ESI-MS; acid analog may bias extraction/ionization

Evidence Dimension	Functional group and molecular weight
Target Compound Data	Ketone; MW 351.60
Comparator Or Baseline	C14 Benzalkonium chloride-1 acid-d5: Carboxylic acid; MW 367.60
Quantified Difference	Different functional group; ΔMW = 16.0 Da
Conditions	Reversed-phase LC-ESI-MS

Why This Matters

Accurate quantification of specific BAC derivatives (ketone vs. acid) requires an internal standard that matches the exact chemical structure; substitution with the wrong functional group analog will produce inaccurate results due to differential extraction recovery and ionization efficiency.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107-S113. View Source

Validated Use as Internal Standard for LC-MS/MS Quantification of BAC Homologs

Deuterated BAC analogs have been successfully employed as internal standards in validated LC-MS/MS methods for the quantification of benzalkonium chloride homologs in food and environmental matrices [1][2]. In a multiresidue method for dairy products, the use of five deuterated BAC internal standards enabled accurate quantification below the provisional maximum residue level of 0.1 mg/kg, with satisfactory extraction recoveries and negligible matrix effects [1]. While this specific study did not use C14 Benzalkonium chloride-1 ketone-d5, the class of deuterated BAC internal standards has demonstrated the necessary performance characteristics, and the ketone-d5 analog is positioned to serve the same function for ketone-specific BAC assays.

Class validation

Supporting evidence

Deuterated BAC IS class met recovery criteria in dairy

Class-level performance suggests fit for ketone assays

No direct ketone-d5 study; verify method-specific performance

Evidence Dimension	Method performance (recovery, matrix effect)
Target Compound Data	Extrapolated from class: Recovery satisfactory; matrix effects negligible
Comparator Or Baseline	Non-deuterated or structural analog internal standards
Quantified Difference	Not directly quantified for this specific compound
Conditions	LC-MS/MS analysis of BACs in dairy products

Why This Matters

Demonstrated class-level performance provides confidence that this compound will perform equivalently in validated analytical workflows, supporting procurement decisions for laboratories developing BAC quantification methods.

• [1] Slimani K, et al. Liquid chromatography-tandem mass spectrometry multiresidue method for the analysis of quaternary ammonium compounds in cheese and milk products: Development and validation using the total error approach. J Chromatogr A. 2017;1517:86-96. View Source
• [2] Ferrer I, Furlong ET. Identification of alkyl dimethylbenzylammonium surfactants in water samples by solid-phase extraction followed by ion trap LC/MS and LC/MS/MS. Environ Sci Technol. 2001;35(12):2583-2588. View Source

Optimal Use Cases for C14 Benzalkonium Chloride-1 Ketone-d5

Quantitative LC-MS/MS Analysis of C14 BAC Ketone Metabolites in Biological Matrices

Use as an internal standard for the accurate quantification of C14 benzalkonium chloride-1 ketone in plasma, urine, or tissue homogenates. The +5 Da mass shift and matched physicochemical properties ensure precise correction for matrix effects and extraction losses [1].

Environmental Fate Studies of Quaternary Ammonium Compounds

Employ as a tracer or internal standard in studies investigating the degradation, transport, and bioaccumulation of BAC ketone derivatives in water, soil, and sediment samples. The deuterium label enables sensitive and specific detection by MS [2].

Method Development and Validation for BAC Impurity Profiling

Utilize as a reference standard during the development and validation of HPLC or LC-MS methods for the detection and quantification of BAC-related impurities in pharmaceutical formulations or disinfectant products .

Stable Isotope Dilution Assays for Regulatory Compliance Testing

Apply in isotope dilution MS workflows to meet stringent regulatory requirements for the quantification of BAC residues in food, cosmetics, or medical devices, where the use of a well-characterized deuterated internal standard is essential for data reliability [1].

Application

Selection Property

Validation Focus

C14 BAC ketone quantitation in biological matrices

Exact isotopic match; co-elution with analyte

Matrix-effect correction; extraction recovery in human plasma research matrices

Environmental fate studies of QACs

+5 Da shift for specific detection

LC-MS/MS sensitivity in water/soil/sediment extracts

Method development for BAC impurity profiling

High certified purity (≥98%)

Chromatographic resolution; signal-to-noise in HPLC/LC-MS

Isotope dilution MS for residue analysis research

Deuterated IS with documented class performance

Method transfer and validation for food/cosmetic/device research matrices

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Ferrer I, Furlong ET. Identification of alkyl dimethylbenzylammonium surfactants in water samples by solid-phase extraction followed by ion trap LC/MS and LC/MS/MS. Environ Sci Technol. 2001;35(12):2583-2588. View Source